BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal Procedures for
Phenoxyacetone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phenoxyacetone

Cat. No.: B1677642

This guide provides essential safety and logistical information for the proper disposal of
phenoxyacetone, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical for ensuring laboratory safety and environmental
protection.

Phenoxyacetone: Key Safety and Physical Data

Proper handling and disposal begin with understanding the substance's properties. The
following table summarizes key quantitative data for phenoxyacetone.
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Property Value Citations
Clear, very pale yellow to
Appearance o [1]
yellow liquid
Boiling Point 229 -230°C [2][3]
Flash Point 85 °C (185 °F) - closed cup [11[2]
Density 1.097 g/mL at 25 °C [2][3]

H302: Harmful if
swallowedH332: Harmful if
inhaledH227: Combustible
GHS Hazard Statements o ) [11[4115]
liquidH410: Very toxic to
aquatic life with long lasting

effects

Detailed Disposal Protocol for Phenoxyacetone

This protocol outlines the step-by-step methodology for the safe disposal of phenoxyacetone
waste. This procedure should be conducted in accordance with all applicable federal, state,
and local regulations.[4]

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Engineering Controls: Always handle phenoxyacetone in a well-ventilated area, preferably
within a chemical fume hood.[1][4] Ensure safety showers and eyewash stations are readily
accessible.[4]

e Required PPE: Before handling, don the following personal protective equipment:

[¢]

Eye Protection: Safety goggles with side-shields.[4]

[¢]

Hand Protection: Chemically resistant protective gloves.[4]

o

Body Protection: Impervious clothing, such as a lab coat.[4]
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o Respiratory Protection: Use a suitable respirator if ventilation is inadequate or if there is a
risk of inhaling vapors or mists.[1][4]

General Precautions: Avoid contact with skin and eyes, and prevent inhalation of vapors.[4]
Keep away from heat, sparks, open flames, and hot surfaces.[2][5] Do not eat, drink, or
smoke when using this product.[4]

. Waste Segregation and Collection:

Waste Identification: All waste containing phenoxyacetone must be treated as hazardous
waste.

Segregation: Do not mix phenoxyacetone waste with other waste streams, particularly
incompatible materials such as strong acids, bases, or oxidizing agents.[4] It should be
collected separately as a non-halogenated organic solvent waste.

Container Selection: Use a designated, leak-proof, and chemically compatible waste
container with a secure screw cap.[6][7] The container material should not react with or
absorb the chemical.[6]

. Spill and Leak Management:

Immediate Actions: In case of a spill, remove all sources of ignition.[2] Evacuate non-
essential personnel from the area.[4]

Containment: Prevent the spill from spreading and from entering drains or water courses.[2]

[4]
Cleanup:

o Absorb the spill using an inert, non-combustible absorbent material such as diatomite,
sand, or a universal binder.[4]

o Collect the contaminated absorbent material using non-sparking tools and place it into a
designated, sealable container for hazardous waste disposal.[2]

o Decontaminate the spill area by scrubbing with alcohol and dispose of the contaminated
cleaning materials as hazardous waste.[4]
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4. Waste Container Labeling and Storage:

e Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "Phenoxyacetone,” and a clear indication of the associated hazards
(e.g., Combustible, Harmful, Toxic to Aquatic Life).[4][5]

o Storage: Store the sealed waste container in a designated and secure satellite accumulation
area.[6] The storage location must be a cool, dry, and well-ventilated place, away from direct
sunlight and sources of ignition.[1][2]

5. Final Disposal:

o Professional Disposal: Arrange for the collection and disposal of the phenoxyacetone waste
through an approved and licensed hazardous waste disposal company.[4][5] Do not attempt
to dispose of this chemical down the drain or in regular trash.[2]

o Regulatory Compliance: Ensure that all disposal activities comply with prevailing country,
federal, state, and local environmental regulations.[4] A hazardous waste manifest should be
used to track the waste from the point of generation to its final disposal facility.[8]

Phenoxyacetone Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of phenoxyacetone.
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Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Identify as Hazardous Waste
(Non-Halogenated Organic)

Step 3: Select Compatible &
Leak-Proof Waste Container

Spill or Leak?

Follow Spill Cleanup Protocol:
Step 4: Transfer Waste to Container 1. Contain Spill
in a Fume Hood 2. Absorb with Inert Material
3. Collect in a Sealed Container

Step 5: Securely Cap and Label Container
- 'Hazardous Waste'
- 'Phenoxyacetone’
- Hazard Symbols

Step 6: Store in Designated
Satellite Accumulation Area

Step 7: Arrange for Pickup by
Licensed Waste Disposal Service

End: Waste Disposed Compliantly
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Caption: Workflow for the safe disposal of phenoxyacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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